Cas no 522651-42-9 (Sodium 2,5-difluorobenzoate)

Sodium 2,5-difluorobenzoate is a fluorinated aromatic carboxylate salt with the molecular formula C7H3F2NaO2. This compound is characterized by its high solubility in polar solvents, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of fluorine atoms at the 2- and 5-positions enhances its reactivity, particularly in nucleophilic substitution and cross-coupling reactions. It is commonly employed in the preparation of agrochemicals, specialty chemicals, and active pharmaceutical ingredients (APIs). The sodium salt form offers improved stability and handling compared to its free acid counterpart. Its consistent purity and well-defined structure make it a reliable reagent for precision chemical processes.
Sodium 2,5-difluorobenzoate structure
Sodium 2,5-difluorobenzoate structure
Product Name:Sodium 2,5-difluorobenzoate
CAS No:522651-42-9
MF:C7H3F2NaO2
MW:180.084100008011
MDL:MFCD03094396
CID:841782
PubChem ID:23698870
Update Time:2025-05-21

Sodium 2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Sodium 2,5-difluorobenzoate
    • 2,5-Difluorobenzoate Sodium
    • 2,5-Difluorobenzoic acid sodium salt
    • Benzoic acid, 2,5-difluoro-, sodium salt (1:1)
    • 2,5-difluorobenzoic acid, sodium salt
    • sodium;2,5-difluorobenzoate
    • Sodium 2,5-difluorobenzoate?
    • sodium 2,5-bis(fluoranyl)benzoate
    • SBB089608
    • PC6585
    • AS00774
    • CM12657
    • RP24108
    • LS11165
    • AX8213231
    • AB0025271
    • ST2407574
    • W6704
    • A829003
    • YABTWKXFBHYZNH-UHFFFAOYSA-M
    • CS-0187633
    • AS-59230
    • DB-352690
    • pound(3/4)95%
    • Sodium2,5-difluorobenzoate
    • J-524262
    • sodium 2,5-difluorobenzoate;2,5-difluorobenzoic acid, sodium salt;
    • DTXSID20635717
    • AKOS015995374
    • N11909
    • MFCD03094396
    • 522651-42-9
    • MDL: MFCD03094396
    • Inchi: 1S/C7H4F2O2.Na/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
    • InChI Key: YABTWKXFBHYZNH-UHFFFAOYSA-M
    • SMILES: [Na+].FC1C=CC(=CC=1C(=O)[O-])F

Computed Properties

  • Exact Mass: 180.00000
  • Monoisotopic Mass: 179.99987994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Boiling Point: 244.7°C at 760 mmHg
  • PSA: 40.13000
  • LogP: 0.32830

Sodium 2,5-difluorobenzoate Security Information

Sodium 2,5-difluorobenzoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Sodium 2,5-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JL156-5g
Sodium 2,5-difluorobenzoate
522651-42-9 95+%
5g
161.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JL156-20g
Sodium 2,5-difluorobenzoate
522651-42-9 95+%
20g
445.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JL156-1g
Sodium 2,5-difluorobenzoate
522651-42-9 95+%
1g
55.0CNY 2021-07-14
Alichem
A019096376-5g
Sodium 2,5-difluorobenzoate
522651-42-9 95%
5g
$199.92 2023-09-01
Apollo Scientific
PC6585-50g
Sodium 2,5-difluorobenzoate
522651-42-9
50g
£55.00 2024-07-20
Apollo Scientific
PC6585-250g
Sodium 2,5-difluorobenzoate
522651-42-9
250g
£145.00 2024-07-20
Apollo Scientific
PC6585-1Kg
Sodium 2,5-difluorobenzoate
522651-42-9
1kg
£395.00 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S835782-200mg
Sodium 2,5-difluorobenzoate
522651-42-9 >95%
200mg
¥36.00 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S90740-1g
Sodium 2,5-difluorobenzoate
522651-42-9
1g
¥528.0 2021-09-07
ChemScence
CS-0187633-5g
Sodium 2,5-difluorobenzoate
522651-42-9
5g
$40.0 2022-04-27

Additional information on Sodium 2,5-difluorobenzoate

Sodium 2,5-Difluorobenzoate (CAS No. 522651-42-9): An Overview of Its Properties, Applications, and Recent Research

Sodium 2,5-difluorobenzoate (CAS No. 522651-42-9) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is a sodium salt of 2,5-difluorobenzoic acid and is characterized by its unique chemical structure and properties. In this article, we will delve into the detailed characteristics of Sodium 2,5-difluorobenzoate, its synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

Sodium 2,5-difluorobenzoate has the molecular formula C7H4F2NaO2 and a molecular weight of approximately 180.09 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water. Its chemical structure consists of a benzene ring with two fluorine atoms at the 2 and 5 positions and a carboxylate group that forms a salt with sodium. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, making it an interesting subject for various chemical and biological studies.

The physical properties of Sodium 2,5-difluorobenzoate include a melting point of around 300°C and a boiling point that is not well-defined due to its decomposition at high temperatures. It is stable under normal conditions but can decompose when exposed to strong acids or bases. The compound also exhibits good thermal stability, which makes it suitable for use in high-temperature processes.

Synthesis Methods

The synthesis of Sodium 2,5-difluorobenzoate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2,5-difluorobenzoic acid with sodium hydroxide or sodium bicarbonate in an aqueous medium. This method is straightforward and yields high purity products:

C7H4F2COOH + NaOH → C7H4F2COONa + H2O

An alternative method involves the reaction of 2,5-difluorobenzoyl chloride with sodium hydroxide:

C7H3F2COCℓ + NaOH → C7H4F2COONa + HCl + H2O

This method is particularly useful when higher yields are required or when the starting materials are more readily available.

Applications in Pharmaceuticals and Materials Science

Sodium 2,5-difluorobenzoate has found applications in various fields due to its unique properties. In pharmaceuticals, it has been studied for its potential as an intermediate in the synthesis of drugs with specific biological activities. The presence of fluorine atoms can influence the pharmacokinetic properties of drugs, such as their solubility, metabolic stability, and binding affinity to target proteins.

In materials science, Sodium 2,5-difluorobenzoate has been used as a building block for the synthesis of functional materials with tailored properties. For example, it can be incorporated into polymers or other organic-inorganic hybrid materials to enhance their thermal stability, mechanical strength, or optical properties. Recent research has also explored its use in the development of novel catalysts for various chemical reactions.

Recent Research Findings

The latest research on Sodium 2,5-difluorobenzoate has shed light on its potential applications and underlying mechanisms. A study published in the Journal of Medicinal Chemistry investigated the use of this compound as an intermediate in the synthesis of anti-inflammatory drugs. The researchers found that derivatives of Sodium 2,5-difluorobenzoate exhibited potent anti-inflammatory activity in vitro and in vivo models.

In another study published in Advanced Materials, researchers explored the use of Sodium 2,5-difluorobenzoate-based polymers for drug delivery applications. The study demonstrated that these polymers could effectively encapsulate therapeutic agents and release them in a controlled manner under specific conditions. This finding has significant implications for improving the efficacy and safety of drug delivery systems.

A third area of research focuses on the environmental impact of compounds like Sodium 2,5-difluorobenzoate. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is relatively stable under normal conditions, it can be biodegraded by certain microorganisms under specific environmental conditions. This information is crucial for assessing the environmental safety of products containing this compound.

Safety Considerations and Handling Guidelines

Sodium 2,5-difluorobenzoate,safety precautions should be strictly followed to ensure the well-being of personnel and the integrity of laboratory equipment. It is recommended to handle this compound in a well-ventilated area or fume hood to avoid inhalation of dust or vapors. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times during handling.

In case of accidental exposure, immediate action should be taken to minimize health risks. If ingested or inhaled, seek medical attention promptly. If it comes into contact with skin or eyes, rinse thoroughly with water for at least 15 minutes and seek medical advice if irritation persists.

Sodium 2,5-difluorobenzoate (CAS No. 522651-42-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for various research endeavors. Recent studies have highlighted its potential as an intermediate in drug synthesis and as a building block for functional materials.

Ongoing research continues to uncover new possibilities for this compound, further expanding its utility across multiple fields. As with any chemical substance, proper handling and safety measures are essential to ensure safe usage and minimize potential risks.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited